Cas no 24298-59-7 (Heptane-2,3,5-trione)

• Product Name: Heptane-2,3,5-trione
• CAS No: 24298-59-7
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5700913
• PubChem ID: 104539616
• Update Time: 2025-10-29

Heptane-2,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Heptanetrione
• Heptane-2,3,5-trione

• Inchi： 1S/C7H10O3/c1-3-6(9)4-7(10)5(2)8/h3-4H2,1-2H3
• InChI Key： PLNIROICNOROEN-UHFFFAOYSA-N
• SMILES： CC(=O)C(=O)CC(=O)CC

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Heptane-2,3,5-trione

Heptane-2,3,5-Trione: A Comprehensive Overview

Heptane-2,3,5-trione (CAS No. 24298-59-7) is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and diverse applications. This compound, also known as heptane trione, belongs to the class of diketones and exhibits a tricyclic structure with three ketone groups. Its molecular formula is C7H6O3, and it is characterized by a high degree of unsaturation and a rigid planar structure.

The synthesis of heptane-2,3,5-trione has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of transition metal catalysts to facilitate the condensation reactions necessary for its formation. This development has significant implications for industrial applications, where scalability and cost-effectiveness are paramount.

One of the most notable applications of heptane-2,3,5-trione is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo various types of polymerization reactions makes it an invaluable building block in the development of lightweight composites and thermosetting resins. Recent research has highlighted its potential in creating bio-based materials that are both sustainable and biodegradable.

In addition to its role in materials science, heptane-2,3,5-trione has found applications in pharmaceuticals and agrochemicals. Its unique structure allows for the formation of bioactive compounds that exhibit promising therapeutic properties. For example, studies have shown that derivatives of this compound can act as antioxidants and anti-inflammatory agents. Furthermore, its use in agrochemicals has been explored for its potential as a plant growth regulator and pest control agent.

The environmental impact of heptane-2,3,5-trione has also been a topic of interest among researchers. Recent studies have focused on understanding its biodegradation pathways and assessing its toxicity levels. Findings from these studies suggest that the compound is not inherently hazardous but requires controlled disposal methods to minimize environmental risks.

From a commercial standpoint, heptane-2,3,5-trione is widely available from specialty chemical suppliers catering to research institutions and industries. Its market demand continues to grow due to its versatility and increasing adoption across multiple sectors.

In conclusion,heptane-2,3,5-trione (CAS No. 24298-59-7) stands out as a multifaceted compound with immense potential across various scientific domains. As research progresses and new applications emerge,heptane trione will undoubtedly play an even more critical role in shaping future innovations.